Cas no 1223573-36-1 (1,6-Diazaspiro[3.3]heptane, 6-[(4-Methylphenyl)sulfonyl]-1-(phenylMethyl)-)

• Product Name: 1,6-Diazaspiro[3.3]heptane, 6-[(4-Methylphenyl)sulfonyl]-1-(phenylMethyl)-
• CAS No: 1223573-36-1
• MF: C₁₉H₂₂N₂O₂S
• MW: 342.455183506012
• CID: 831496
• PubChem ID: 73013435
• Update Time: 2025-06-08

1,6-Diazaspiro[3.3]heptane, 6-[(4-Methylphenyl)sulfonyl]-1-(phenylMethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,6-Diazaspiro[3.3]heptane, 6-[(4-Methylphenyl)sulfonyl]-1-(phenylMethyl)-
• 1-benzyl-6-(4-methylphenyl)sulfonyl-1,6-diazaspiro[3.3]heptane
• SCHEMBL14892935
• SB51467
• 1-Benzyl-6-tosyl-1,6-diazaspiro[3.3]heptane
• 1223573-36-1

• MDL： MFCD19443151
• Inchi： 1S/C19H22N2O2S/c1-16-7-9-18(10-8-16)24(22,23)21-14-19(15-21)11-12-20(19)13-17-5-3-2-4-6-17/h2-10H,11-15H2,1H3
• InChI Key： JSUSYNCRRVARDK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC2(C1)CCN2CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 342.14019912g/mol
• Monoisotopic Mass: 342.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49Ų

1,6-Diazaspiro[3.3]heptane, 6-[(4-Methylphenyl)sulfonyl]-1-(phenylMethyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36

Additional information on 1,6-Diazaspiro[3.3]heptane, 6-[(4-Methylphenyl)sulfonyl]-1-(phenylMethyl)-

Comprehensive Overview of 1,6-Diazaspiro[3.3]heptane, 6-[(4-Methylphenyl)sulfonyl]-1-(phenylMethyl)- (CAS No. 1223573-36-1)

The compound 1,6-Diazaspiro[3.3]heptane, 6-[(4-Methylphenyl)sulfonyl]-1-(phenylMethyl)- (CAS No. 1223573-36-1) is a highly specialized spirocyclic structure that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique spirocyclic framework and sulfonyl functional group make it a valuable intermediate for drug discovery and development. Researchers are increasingly exploring its potential in kinase inhibition, central nervous system (CNS) targeting, and protease modulation, aligning with current trends in precision medicine and targeted therapies.

One of the key features of 1,6-Diazaspiro[3.3]heptane derivatives is their ability to act as bioisosteres for saturated heterocycles, enhancing metabolic stability and bioavailability. The 6-[(4-Methylphenyl)sulfonyl] moiety introduces electron-withdrawing properties, which can influence binding affinity in enzyme-substrate interactions. This has led to its exploration in cancer therapeutics and neurodegenerative disease research, areas where users frequently search for "novel kinase inhibitors" or "blood-brain barrier permeable compounds."

From a synthetic chemistry perspective, the spiro[3.3]heptane core offers rigidity and three-dimensional diversity, addressing the growing demand for 3D-rich scaffolds in fragment-based drug design. Recent publications highlight its utility in covalent inhibitor development, a hot topic in drug discovery forums. The phenylMethyl substitution further allows for derivatization, enabling structure-activity relationship (SAR) studies—a common search query among medicinal chemists.

In the context of green chemistry, this compound’s synthetic routes are being optimized to reduce hazardous byproducts, responding to industry demands for sustainable practices. Analytical techniques like LC-MS and NMR (frequently searched terms) are critical for characterizing its purity, given the complexity of the diazaspiro system. Regulatory-compliant suppliers often emphasize its non-hazardous classification, making it accessible for global research applications.

The versatility of CAS No. 1223573-36-1 extends to peptidomimetics and allosteric modulator design, where its conformational constraints mimic natural ligands. This aligns with trending searches for "next-generation GPCR modulators" or "spirocyclic drug candidates." Patent analyses reveal its inclusion in investigational new drug (IND) applications, particularly for immune-oncology targets, a field dominating recent scientific literature.

For formulation scientists, the tosyl (p-toluenesulfonyl) group in this compound provides a handle for prodrug strategies, addressing common challenges like solubility—a frequent pain point discussed in pharmaceutical forums. Computational studies leveraging AI-driven molecular docking (a high-traffic keyword) further validate its binding poses, bridging experimental and in silico approaches.

In summary, 1,6-Diazaspiro[3.3]heptane, 6-[(4-Methylphenyl)sulfonyl]-1-(phenylMethyl)- represents a convergence of structural innovation and therapeutic potential. Its relevance to drug-likeness optimization and targeted delivery systems ensures sustained interest, while its synthetic adaptability meets the needs of both academia and industry. As research progresses, this compound is poised to remain a focal point in cutting-edge chemical biology and translational medicine.